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  4. 11-Benzyl-5-[(4-methoxyphenyl)methylsulfanyl]-4-phenyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
11-Benzyl-5-[(4-methoxyphenyl)methylsulfanyl]-4-phenyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one 11-Benzyl-5-[(4-methoxyphenyl)methylsulfanyl]-4-phenyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Brand Name: Vulcanchem
CAS No.: 353763-10-7
VCID: VC0471512
InChI: InChI=1S/C30H27N3O2S2/c1-35-24-14-12-22(13-15-24)20-36-30-31-28-27(29(34)33(30)23-10-6-3-7-11-23)25-16-17-32(19-26(25)37-28)18-21-8-4-2-5-9-21/h2-15H,16-20H2,1H3
SMILES: COC1=CC=C(C=C1)CSC2=NC3=C(C4=C(S3)CN(CC4)CC5=CC=CC=C5)C(=O)N2C6=CC=CC=C6
Molecular Formula: C30H27N3O2S2
Molecular Weight: 525.7g/mol

11-Benzyl-5-[(4-methoxyphenyl)methylsulfanyl]-4-phenyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one

CAS No.: 353763-10-7

Main Products

VCID: VC0471512

Molecular Formula: C30H27N3O2S2

Molecular Weight: 525.7g/mol

11-Benzyl-5-[(4-methoxyphenyl)methylsulfanyl]-4-phenyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one - 353763-10-7

CAS No. 353763-10-7
Product Name 11-Benzyl-5-[(4-methoxyphenyl)methylsulfanyl]-4-phenyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Molecular Formula C30H27N3O2S2
Molecular Weight 525.7g/mol
IUPAC Name 11-benzyl-5-[(4-methoxyphenyl)methylsulfanyl]-4-phenyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Standard InChI InChI=1S/C30H27N3O2S2/c1-35-24-14-12-22(13-15-24)20-36-30-31-28-27(29(34)33(30)23-10-6-3-7-11-23)25-16-17-32(19-26(25)37-28)18-21-8-4-2-5-9-21/h2-15H,16-20H2,1H3
Standard InChIKey JHPFTYUOSWZHFM-UHFFFAOYSA-N
SMILES COC1=CC=C(C=C1)CSC2=NC3=C(C4=C(S3)CN(CC4)CC5=CC=CC=C5)C(=O)N2C6=CC=CC=C6
Canonical SMILES COC1=CC=C(C=C1)CSC2=NC3=C(C4=C(S3)CN(CC4)CC5=CC=CC=C5)C(=O)N2C6=CC=CC=C6
PubChem Compound 1818108
Last Modified Nov 11 2021
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